Cas no 2229073-92-9 (1-(2-azidoethyl)-2,3,4-trimethoxybenzene)

• Product Name: 1-(2-azidoethyl)-2,3,4-trimethoxybenzene
• CAS No: 2229073-92-9
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5935082
• PubChem ID: 149829135
• Update Time: 2025-10-29

1-(2-azidoethyl)-2,3,4-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-2,3,4-trimethoxybenzene
• 2229073-92-9
• EN300-1810213

• Inchi： 1S/C11H15N3O3/c1-15-9-5-4-8(6-7-13-14-12)10(16-2)11(9)17-3/h4-5H,6-7H2,1-3H3
• InChI Key： BSTYPPFOGCPQSE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CCN=[N+]=[N-])OC)OC

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42Ų

Additional information on 1-(2-azidoethyl)-2,3,4-trimethoxybenzene

1-(2-azidoethyl)-2,3,4-trimethoxybenzene (CAS No. 2229073-92-9): An Overview

1-(2-azidoethyl)-2,3,4-trimethoxybenzene (CAS No. 2229073-92-9) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzene ring substituted with three methoxy groups at the 2, 3, and 4 positions, and an azidoethyl group at the 1-position. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The azidoethyl group is particularly noteworthy due to its reactivity and versatility. Azides are widely used in click chemistry reactions, such as the Huisgen 1,3-dipolar cycloaddition between azides and alkynes to form 1,2,3-triazoles. This reaction is highly efficient and selective, making it a cornerstone in the development of bioconjugates and drug delivery systems. The presence of the azido group in 1-(2-azidoethyl)-2,3,4-trimethoxybenzene allows for easy functionalization and conjugation with other biomolecules or materials.

The methoxy groups on the benzene ring contribute to the compound's solubility and electronic properties. Methoxy groups are electron-donating substituents that can influence the reactivity and stability of the benzene ring. In medicinal chemistry, these groups are often used to modulate the lipophilicity and bioavailability of drug candidates. The presence of three methoxy groups in 1-(2-azidoethyl)-2,3,4-trimethoxybenzene suggests that it could be a useful scaffold for designing compounds with improved pharmacokinetic properties.

Recent research has highlighted the potential of 1-(2-azidoethyl)-2,3,4-trimethoxybenzene in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a precursor for synthesizing novel antiviral agents. The researchers found that compounds derived from this scaffold exhibited potent antiviral activity against several RNA viruses, including influenza and Zika virus. The azido group was crucial for facilitating the formation of bioactive triazole linkages through click chemistry reactions.

In another study published in Advanced Materials, researchers investigated the use of 1-(2-azidoethyl)-2,3,4-trimethoxybenzene as a building block for constructing stimuli-responsive materials. The compound's ability to undergo efficient click reactions allowed for the creation of polymers with tunable properties. These materials showed promise in applications such as drug delivery systems and smart coatings.

The synthesis of 1-(2-azidoethyl)-2,3,4-trimethoxybenzene typically involves several steps. One common approach is to start with 1-bromo-2,3,4-trimethoxybenzene and react it with sodium azide to form the azide intermediate. This intermediate can then be reduced to form the corresponding amine if needed. Alternatively, the azide group can be directly introduced via a nucleophilic substitution reaction using an appropriate azide source.

The purity and quality of 1-(2-azidoethyl)-2,3,4-trimethoxybenzene are critical for its successful application in research and development. High-purity standards are essential to ensure consistent results in synthetic processes and biological assays. Suppliers of this compound often provide detailed analytical data to confirm its identity and purity levels.

In conclusion, 1-(2-azidoethyl)-2,3,4-trimethoxybenzene (CAS No. 2229073-92-9) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique combination of functional groups makes it an excellent starting material for synthesizing more complex molecules with diverse functionalities. Ongoing research continues to uncover new uses for this versatile compound, further solidifying its importance in modern scientific endeavors.